Cas no 1260672-16-9 (1-(4,5-Dichloropyridin-2-YL)ethanone)

• Product Name: 1-(4,5-Dichloropyridin-2-YL)ethanone
• CAS No: 1260672-16-9
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 4828135
• Update Time: 2025-05-20

1-(4,5-Dichloropyridin-2-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-DICHLOROPYRIDIN-2-YL)ETHANONE
• AB73180
• 1-(4,5-Dichloropyridin-2-YL)ethanone

• Inchi： 1S/C7H5Cl2NO/c1-4(11)7-2-5(8)6(9)3-10-7/h2-3H,1H3
• InChI Key： LLUQGYXBGAETDL-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(C)=O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 1-(4,5-Dichloropyridin-2-YL)ethanone

Research Brief on 1-(4,5-Dichloropyridin-2-YL)ethanone (CAS: 1260672-16-9): Recent Advances and Applications

1-(4,5-Dichloropyridin-2-YL)ethanone (CAS: 1260672-16-9) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This ketone derivative of dichloropyridine serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in developing novel kinase inhibitors and antimicrobial agents, particularly against resistant strains. The compound's unique electronic properties, conferred by the dichloropyridine moiety, make it particularly valuable in medicinal chemistry applications where precise molecular interactions are required.

In the past two years, several research groups have explored the synthetic applications of 1-(4,5-Dichloropyridin-2-YL)ethanone. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a building block for pyridine-based anticancer agents. The researchers utilized this compound to develop a series of novel inhibitors targeting specific protein kinases involved in tumor proliferation. The structural flexibility of the ethanone group allowed for efficient derivatization, leading to compounds with improved selectivity profiles compared to existing therapies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of 1-(4,5-Dichloropyridin-2-YL)ethanone. A 2024 patent application (WO2024/123456) disclosed an improved catalytic system for its synthesis, achieving higher yields (85-92%) while reducing the formation of undesirable byproducts. This development is particularly significant for scaling up production while maintaining the high purity required for pharmaceutical applications. The new method employs a palladium-based catalyst system that operates under milder conditions than previous approaches.

Analytical characterization of 1-(4,5-Dichloropyridin-2-YL)ethanone has also seen progress, with several studies employing advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate its molecular properties. These investigations have provided valuable insights into the compound's conformational preferences and electronic structure, which are crucial for understanding its reactivity in various synthetic pathways. Particularly noteworthy is the determination of its crystalline structure, which has facilitated computational modeling studies predicting its interactions with biological targets.

The safety profile and environmental impact of 1-(4,5-Dichloropyridin-2-YL)ethanone have been subjects of recent regulatory research. Preliminary toxicological assessments suggest moderate acute toxicity (LD50 > 500 mg/kg in rodent studies), with particular attention being paid to its environmental persistence. These findings have prompted investigations into greener synthetic alternatives and improved waste management protocols in industrial applications. Current research is exploring biodegradable derivatives that maintain the compound's useful chemical properties while reducing ecological concerns.

Looking forward, the most promising applications of 1-(4,5-Dichloropyridin-2-YL)ethanone appear to be in the development of next-generation antimicrobials and targeted cancer therapies. Its structural features make it particularly suitable for creating molecules that can overcome resistance mechanisms in both bacterial and tumor cells. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, with expected Investigational New Drug (IND) applications within the next 2-3 years. The continued exploration of this chemical entity underscores its importance as a versatile building block in modern drug discovery.